Cas no 61252-10-6 (Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester)

Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester structure
61252-10-6 structure
Product Name:Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester
CAS No:61252-10-6
MF:C15H31O7P2
MW:385.349967241287
CID:487075
PubChem ID:71397786
Update Time:2025-04-19

Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester Chemical and Physical Properties

Names and Identifiers

    • Diphosphoric acid, mono(3,7,11-trimethyldodecyl) ester
    • [oxido(3,7,11-trimethyldodecoxy)phosphoryl] phosphate
    • 61252-10-6
    • DTXSID80819253
    • Inchi: 1S/C15H34O7P2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-21-24(19,20)22-23(16,17)18/h13-15H,5-12H2,1-4H3,(H,19,20)(H2,16,17,18)/p-3
    • InChI Key: QLJFEPYMTKDKMH-UHFFFAOYSA-K
    • SMILES: P(=O)([O-])(OP(=O)([O-])[O-])OCCC(C)CCCC(C)CCCC(C)C

Computed Properties

  • Exact Mass: 385.15463
  • Monoisotopic Mass: 385.15450232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • PSA: 121.78

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